Cas no 2229048-40-0 (methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate)
methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2229048-40-0
- methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate
- EN300-1745313
- methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate
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- Inchi: 1S/C10H15NO3/c1-7-9(10(12)13-3)6-8(14-7)4-5-11-2/h6,11H,4-5H2,1-3H3
- InChI Key: VSZSNHJBPCONIE-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OC)C=C1CCNC
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 51.5Ų
methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1745313-0.05g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1745313-0.1g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1745313-0.25g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1745313-0.5g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1745313-1.0g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1745313-2.5g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1745313-5.0g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1745313-10.0g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1745313-1g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1745313-5g |
methyl 2-methyl-5-[2-(methylamino)ethyl]furan-3-carboxylate |
2229048-40-0 | 5g |
$4102.0 | 2023-09-20 |
methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate
Introduction to Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate (CAS No. 2229048-40-0)
Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate, with the chemical formula C10H15N1O4, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229048-40-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.
The structure of Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate features a furan ring substituted with various functional groups, including a methyl group at the 2-position and an ethyl chain attached to the 5-position, which is further modified with a methylamino group. This unique structural arrangement contributes to its distinct chemical properties and biological interactions. The presence of both polar and non-polar regions in its molecular structure suggests potential applications in drug design, particularly in the development of targeted therapies.
In recent years, there has been a growing interest in exploring the pharmacological potential of furan derivatives due to their ability to interact with biological targets in novel ways. The compound Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate has been studied for its potential role in modulating various cellular processes. For instance, preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression.
The synthesis of Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the furan ring core, followed by functionalization at the 2- and 5-positions. The introduction of the methylamino group at the 5-position is particularly critical, as it influences the compound's solubility and bioavailability.
One of the key aspects of working with Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate is its stability under various conditions. Researchers have found that this compound remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or light. This stability is crucial for maintaining its efficacy during both laboratory experiments and potential clinical trials.
The pharmacokinetic properties of Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate are another area of active investigation. Studies have shown that this compound exhibits moderate solubility in water and oil-based solvents, which is favorable for formulation into various dosage forms. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable bioavailability upon oral administration, making it a candidate for further development into an oral therapeutic agent.
In terms of biological activity, Methyl 2-methyl-5-2-(methylamino)ethylfuran-3-carboxylate has shown promise in preclinical models as a potential therapeutic for several diseases. For example, research indicates that it may have anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its ability to interact with specific enzymes has led to investigations into its potential as an anticancer agent. These findings have sparked interest among pharmaceutical companies looking to develop novel treatments for chronic diseases.
The regulatory landscape for compounds like Methyl 2-methyl-5-2-(methylamino)ethyrfuran-3-carboxylate is another critical consideration. As research progresses, ensuring compliance with regulatory guidelines becomes increasingly important. This includes adherence to Good Manufacturing Practices (GMP) during synthesis and quality control measures to ensure consistency and safety. The compound's journey from laboratory discovery to potential market approval involves rigorous testing and evaluation by regulatory bodies such as the FDA and EMA.
The future directions for research on Methyl 2-methyl-5-2-(methylamino)ethyrfuran-3-carboxylate are multifaceted. Ongoing studies aim to optimize its synthesis for scalability and cost-effectiveness, which are essential factors for commercial viability. Additionally, researchers are exploring ways to enhance its bioavailability and target specificity through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a significant role in advancing this compound towards clinical applications.
In conclusion, Methyl 2-methyl-5-2-(methylamino)ethyrfuran-3-carboxylate (CAS No. 2229048-40-0) is a fascinating compound with significant potential in the realm of pharmaceuticals. Its unique structure, combined with promising preclinical data, positions it as a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound may pave the way for new therapeutic strategies against various diseases.
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